1-(benzo[d]thiazol-2-yl)-5-isopropyl-N-(pyridin-3-ylmethyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-(1,3-benzothiazol-2-yl)-5-propan-2-yl-N-(pyridin-3-ylmethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C20H19N5OS/c1-13(2)17-10-16(19(26)22-12-14-6-5-9-21-11-14)24-25(17)20-23-15-7-3-4-8-18(15)27-20/h3-11,13H,12H2,1-2H3,(H,22,26)
• InChI Key: ZTAQIMWNCDOODB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=NN1C2=NC3=CC=CC=C3S2)C(=O)NCC4=CN=CC=C4
• Molecular Formula: C20H19N5OS
• Molecular Weight: 377.5 g/mol

Description

The compound “1-(benzo[d]thiazol-2-yl)-5-isopropyl-N-(pyridin-3-ylmethyl)-1H-pyrazole-3-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a benzothiazole ring, a pyrazole ring, and a pyridine ring.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions. The title compound was synthesized as described in the referenced papers; the yield was 65%, as determined by 1H NMR (DMSO-d6, 500 MHz).

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using techniques such as X-ray crystallography. The compound has a complex structure with multiple rings and functional groups.

Chemical Reactions Analysis

Benzothiazole derivatives have been synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions. The title compound was synthesized as described above.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound can be determined using various analytical techniques. For example, the melting point, infrared spectrum, nuclear magnetic resonance (NMR) spectrum, and mass spectrum can provide valuable information about the compound’s properties.

Scientific Research Applications

Anti-Tubercular Activity

• . These molecules show inhibitory activity against Mycobacterium tuberculosis (M. tuberculosis). Researchers have compared their inhibitory concentrations with standard reference drugs. The new benzothiazole derivatives exhibit promising inhibition potency against M. tuberculosis.

Anti-Inflammatory and Analgesic Properties

• A specific derivative, (S)-N-(1-(benzo[d]thiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide, has demonstrated anti-inflammatory and analgesic activities. .

Antimicrobial Potential

• Imidazole-containing compounds derived from benzothiazole have shown good antimicrobial potential. .

Antitumor Activity

• Novel N-aryl-5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-(tert-butyl)thiazol-2-amines have been synthesized and evaluated for antitumor activities. .

Antifungal Properties

• Benzothiazole derivatives have been converted to 5-(2-substituted-1,3-thiazol-5-yl)-2-alkoxybenzamides and 5-(2-N-(substituted aryl)-1,3-thiazol-5-yl)-2-alkoxybenzamides. .

Mechanism of Action

The mechanism of action of benzothiazole derivatives is not fully understood, but they have shown promising anti-tubercular activity. The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs. Further studies are needed to fully understand the mechanism of action of these compounds.